Cas no 866844-39-5 (5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 866844-39-5
• MF: C₂₄H₁₉FN₂O₄S₂
• MW: 482.547066926956
• CID: 6577849
• Update Time: 2025-05-19

5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine
• [3-amino-5-(2-fluoroanilino)-4-(4-methoxyphenyl)sulfonylthiophen-2-yl]-phenylmethanone
• Methanone, [3-amino-5-[(2-fluorophenyl)amino]-4-[(4-methoxyphenyl)sulfonyl]-2-thienyl]phenyl-

• Inchi： 1S/C24H19FN2O4S2/c1-31-16-11-13-17(14-12-16)33(29,30)23-20(26)22(21(28)15-7-3-2-4-8-15)32-24(23)27-19-10-6-5-9-18(19)25/h2-14,27H,26H2,1H3
• InChI Key： HQCDFHSBPLBMPJ-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CC=C2F)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C=1N)(C1=CC=CC=C1)=O

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 710.2±60.0 °C(Predicted)
• pka: -1.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine

Introduction to 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine (CAS No. 866844-39-5)

5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 866844-39-5, represents a class of heterocyclic derivatives that exhibit promising biological activities. The molecular structure of this compound is characterized by a thiophene core, which is a key feature in many bioactive molecules, and is further functionalized with benzoyl, fluoro phenyl, and methoxybenzenesulfonyl groups. These modifications contribute to its unique chemical properties and potential therapeutic applications.

The significance of this compound lies in its potential as a lead molecule for drug discovery. The presence of multiple pharmacophoric groups makes it a versatile scaffold for designing novel therapeutic agents. Specifically, the 5-benzoyl moiety can enhance binding affinity to biological targets, while the N2-(2-fluorophenyl) and 3-(4-methoxybenzenesulfonyl) groups introduce additional layers of complexity that can modulate biological activity. This compound's structure suggests it may interact with enzymes or receptors in ways that could be exploited for therapeutic benefit.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The specific derivative described here combines elements that have been shown to enhance drug-like properties such as solubility, metabolic stability, and target specificity. These attributes are crucial for the development of effective pharmaceuticals.

The synthesis of 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro substituent is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of a molecule. For instance, fluorine substitution often enhances metabolic stability and binding affinity. The methoxy group further contributes to the compound's electronic properties, potentially affecting its interaction with biological targets.

Recent research has highlighted the importance of thiophene derivatives in addressing various diseases. For example, studies have shown that certain thiophene-based compounds exhibit potent activity against kinases, which are key targets in cancer therapy. The structure of 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine aligns with this trend, suggesting it may have similar applications. Additionally, the benzoyl group can serve as a probe for understanding enzyme mechanisms and developing inhibitors.

The potential applications of this compound extend beyond oncology. It may also be explored for its effects on inflammatory pathways and neurodegenerative diseases. The combination of pharmacophores in this molecule makes it a promising candidate for further investigation in these areas. Researchers are particularly interested in how the different functional groups interact within the molecular framework and how these interactions translate into biological activity.

In terms of drug development pipelines, compounds like 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine are often used as starting points for optimization campaigns. By modifying specific parts of the molecule, chemists can fine-tune its properties to improve efficacy and reduce side effects. The flexibility provided by the thiophene core allows for extensive structural modifications without losing fundamental biological activity.

The use of computational methods has also been instrumental in understanding the potential of this compound. Molecular modeling techniques can predict how it might bind to biological targets and provide insights into its mechanism of action. These predictions are valuable for guiding experimental efforts and reducing the time required to develop new drugs.

Ethical considerations are an important aspect of pharmaceutical research. While this compound shows promise as a therapeutic agent, it must be thoroughly tested for safety and efficacy before being considered for clinical use. Collaborative efforts between chemists, biologists, and clinicians are essential to ensure that such compounds meet stringent regulatory standards.

The future directions for research on 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine include exploring its interactions with various biological targets and assessing its potential in preclinical models. Additionally, investigating synthetic routes that improve yield and scalability will be crucial for its practical application in drug development.

In conclusion, 5-benzoyl-N2-(2-fluorophenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine (CAS No. 866844-39-5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating various diseases.